Cas no 51421-88-6 (pyrimidine, 4-fluoro-6-methyl- (9ci))

• Product Name: pyrimidine, 4-fluoro-6-methyl- (9ci)
• CAS No: 51421-88-6
• MF: C₅H₅FN₂
• MW: 112.105004072189
• CID: 935316
• PubChem ID: 20792609
• Update Time: 2025-06-09

pyrimidine, 4-fluoro-6-methyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• pyrimidine, 4-fluoro-6-methyl- (9ci)
• 4-fluoro-6-methyl-pyrimidine
• 51421-88-6
• 4-fluoro-6-methylpyrimidine
• EN300-734269
• SCHEMBL13599453

• Inchi： 1S/C5H5FN2/c1-4-2-5(6)8-3-7-4/h2-3H,1H3
• InChI Key： UHQHGUKUBSUWLV-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=NC=N1

Computed Properties

• Exact Mass: 112.04367633g/mol
• Monoisotopic Mass: 112.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on pyrimidine, 4-fluoro-6-methyl- (9ci)

Pyrimidine, 4-fluoro-6-methyl- (9CI): A Comprehensive Overview of Its Applications and Recent Research Developments

Pyrimidine, 4-fluoro-6-methyl- (9CI) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 51421-88-6, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both fluoro and methyl substituents in its structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The fluoro group at the 4-position enhances the compound's electronic properties, influencing its interactions with biological targets. This feature is particularly relevant in medicinal chemistry, where fluorine substitution is often employed to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In contrast, the methyl group at the 6-position contributes to steric hindrance and can modulate the compound's solubility and bioavailability. These structural attributes make Pyrimidine, 4-fluoro-6-methyl- (9CI) a versatile building block for designing novel therapeutic agents.

Recent advancements in the synthesis and application of this compound have been extensively explored in academic and industrial research. The development of efficient synthetic routes has enabled researchers to produce Pyrimidine, 4-fluoro-6-methyl- (9CI) on a larger scale, facilitating its use in more complex chemical transformations. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups, expanding the compound's utility in drug discovery.

In the realm of pharmaceutical research, Pyrimidine, 4-fluoro-6-methyl- (9CI) has been investigated for its potential as a precursor in the synthesis of antiviral and anticancer agents. The fluoro-substituted pyrimidines are known for their ability to mimic natural nucleobases, thereby interfering with viral replication or inhibiting tumor growth. Studies have demonstrated that derivatives of this compound exhibit promising activity against various diseases, including hepatitis B and certain types of cancer. The incorporation of fluorine into these molecules often enhances their binding affinity to biological targets, leading to improved therapeutic efficacy.

The impact of Pyrimidine, 4-fluoro-6-methyl- (9CI) extends beyond drug development into the field of agrochemicals. Its structural motifs are found in several herbicides and fungicides, where the fluoro and methyl groups play critical roles in their biological activity. Researchers have leveraged the compound's reactivity to design new agrochemicals with enhanced environmental compatibility and crop protection capabilities. This dual utility highlights the importance of Pyrimidine derivatives in addressing both human health and agricultural challenges.

From a computational chemistry perspective, the molecular interactions of Pyrimidine, 4-fluoro-6-methyl- (9CI) have been extensively studied using advanced modeling techniques. These studies aim to elucidate how the presence of fluorine and methyl groups affects its binding to enzymes and receptors. Such insights are crucial for rational drug design, allowing chemists to predict and optimize the properties of new compounds before they are synthesized. The integration of machine learning algorithms has further accelerated this process by enabling high-throughput virtual screening of potential drug candidates.

The synthesis of Pyrimidine, 4-fluoro-6-methyl- (9CI) also involves innovative methodologies that align with green chemistry principles. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste generation and energy consumption. For example, catalytic processes that employ renewable resources or benign solvents have been explored as alternatives to traditional methods. These efforts not only enhance efficiency but also contribute to reducing the environmental footprint of pharmaceutical manufacturing.

In conclusion, Pyrimidine, 4-fluoro-6-methyl- (9CI) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in synthetic chemistry, pharmaceutical research, and agrochemical development. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile compound. The ongoing research into its derivatives promises to yield novel therapeutics and sustainable solutions that address global challenges in health and agriculture.